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Compound of Interest

Compound Name: trans,trans-Dibenzylideneacetone

Cat. No.: B129372

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for trans,trans-Dibenzylideneacetone, ensuring that your work is conducted with
the utmost care and protection.

trans,trans-Dibenzylideneacetone is a combustible solid that can cause skin, eye, and
respiratory irritation.[1][2] Adherence to proper personal protective equipment (PPE) protocols,
handling procedures, and disposal plans is critical to mitigate these risks.

Personal Protective Equipment (PPE)

When handling trans,trans-Dibenzylideneacetone, a comprehensive approach to personal
protection is necessary. This includes protection for the eyes, skin, and respiratory system.

Recommended Personal Protective Equipment:
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Protection Type

Recommended Equipment

Specifications & Notes

Eye/Face Protection

Safety glasses with side-

shields or tight-sealing safety
goggles.[3][4][5] A face shield
may be required in situations
with a higher risk of splashing

or dust generation.[3][4]

Must be approved under
appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[1]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[1][2]
Protective clothing, such as a
lab coat or overalls, and

potentially a PVC apron.[2][3]
[5]

For full contact, a minimum
layer thickness of 0.11 mm is
recommended.[1] Always
inspect gloves prior to use and
use proper glove removal

technique.[1]

Respiratory Protection

A dust respirator (e.g., N95
type) should be used when
dusts are generated.[4][6]
Local exhaust ventilation is
required where solids are

handled as powders.[2]

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149

must be followed.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety. The following

procedural steps outline the lifecycle of trans,trans-Dibenzylideneacetone in a laboratory

setting.

Experimental Workflow and Safety Protocols:
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Safe Handling Workflow for trans,trans-Dibenzylideneacetone

Preparation

(1. Conduct Risk Assessment)

(2. Select & Inspect PPE)

(3. Verify Engineering Controls

(Fume Hood, Ventilation)

Handling & Use

G. Weigh in Ventilated Area

:

5. Dissolve/Use in Reaction

i Decontamination & Disposal

6. Store in a Cool, Dry, .
Well-Ventilated Area ) 4>(7 Decontaminate Glassware & Surfaces)

G. Collect Waste in Labeled Container

(9. Dispose as Hazardous Waste)

Click to download full resolution via product page

Safe handling workflow diagram.
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Step-by-Step Handling Procedures:

» Engineering Controls: Always handle trans,trans-Dibenzylideneacetone in a well-ventilated
area.[1] The use of local exhaust ventilation or a chemical fume hood is recommended,
especially when handling the substance as a powder to prevent dust accumulation.[2][4][5]

» Handling: Avoid all personal contact, including the inhalation of dust.[2] Minimize dust
generation and accumulation.[5] After handling, wash hands and face thoroughly.[4]

» Storage: Store the compound in a tightly closed container in a cool, dry, and dark place.[4][5]
Keep it away from incompatible materials such as oxidizing agents.[2][4]

Disposal Plan:

o Waste Classification: trans,trans-Dibenzylideneacetone and its container must be
disposed of as hazardous waste.[2]

o Collection: Collect waste material in a suitable, labeled container for disposal.[2]

e Regulations: All waste disposal must be handled in accordance with local, state, and federal
regulations.[2] Do not allow the chemical or its wash water to enter drains.[2]

Emergency Procedures: First Aid

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o , _
artificial respiration. Seek medical attention.[1]

[5]

Immediately wash off with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ o
and shoes.[1][3] Seek medical attention if

irritation occurs or persists.[1][2]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][3][7] Remove

Eye Contact ]
contact lenses if present and easy to do.[1]

Continue rinsing and seek medical attention.[1]

[3]

Do not induce vomiting.[3] Rinse mouth with
water.[1][3] Never give anything by mouth to an

Ingestion . . .
unconscious person.[1] Seek medical attention.

[3](8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trans-trans-dibenzylideneacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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